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Cat. No.: B599115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the downstream signaling effects of PI3K-
IN-22, a potent dual inhibitor of PI3Kα and mTOR. The information presented herein is

intended to support research and development efforts in oncology and related fields by

elucidating the molecular mechanisms of this compound and providing practical experimental

guidance.

Core Mechanism of Action: Dual Inhibition of PI3Kα
and mTOR
PI3K-IN-22 exerts its biological effects by targeting two critical nodes in the phosphatidylinositol

3-kinase (PI3K) signaling pathway: PI3Kα and the mammalian target of rapamycin (mTOR).[1]

This dual inhibition leads to a comprehensive blockade of the PI3K/AKT/mTOR axis, a central

regulator of cell growth, proliferation, survival, and metabolism that is frequently hyperactivated

in cancer.[2][3][4]

The primary mechanism involves the inhibition of PI3Kα, which prevents the conversion of

phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate

(PIP3).[3] This, in turn, blocks the recruitment and activation of downstream effectors such as

AKT.[5] Concurrently, direct inhibition of mTOR, a serine/threonine kinase that functions in two

distinct complexes (mTORC1 and mTORC2), further disrupts downstream signaling.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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